[4-(Hydroxymethyl)-3-methyl-phenyl]-(1-piperidyl)methanone

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: [4-(hydroxymethyl)-3-methylphenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H19NO2/c1-11-9-12(5-6-13(11)10-16)14(17)15-7-3-2-4-8-15/h5-6,9,16H,2-4,7-8,10H2,1H3
• InChI Key: RERFFNFCCMJFSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCCCC2)CO

Description

[4-(Hydroxymethyl)-3-methyl-phenyl]-(1-piperidyl)methanone is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of R-5 (47 mmol, 9.5 g) in THF (2000 mL) at −78° C. is added n-BuLi (1.6M in hexanes, 104 mmol, 65 mL). The mixture is stirred for 15 min before the dry ice bath is removed. After 5 min dry ice is added. Water is added and the pH adjusted to 3 with 1N HCl. The mixture is saturated with NaCl and extracted with ethyl acetate (3×20 mL). Organics are combined and dried over MgSO4 and concentrated in vacuo. The crude is purified by flash chromatography to give R-6 (7.6 g, 97%). R-6 (7.2 mmol, 1.2 g) is dissolved in DMF (30 mL) followed by piperidine (36 mmol, 3.00 g) then HATU (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) (8.7 mmol, 3.3 g). The mixture is stirred at ambient temperature for 3 h. Water is added and the mixture extracted with ethyl acetate. Organics are combined, washed with brine, dried over MgSO4 and concentrated in vacuo. The residue is purified by HPLC to yield the title intermediate (1.10 g, 65%).